Cas no 40188-44-1 (4-Butyramidophenyl acetate)

• Product Name: 4-Butyramidophenyl acetate
• CAS No: 40188-44-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 925453
• PubChem ID: 526709
• Update Time: 2025-11-02

4-Butyramidophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Butyramidophenyl acetate
• AC1LB1DX
• AG-A-73057
• Butanamide, N-(4-acetoxyphenyl)
• Butanamide, N-[4-(acetyloxy)phenyl]-
• CTK1C9995
• p-Butyramidophenylacetat
• DTXSID90335737
• KHLKMHSYARAPHL-UHFFFAOYSA-N
• 4-ButyramidophenylAcetate
• AKOS015890631
• [4-(butanoylamino)phenyl] acetate
• 40188-44-1

• Inchi： 1S/C12H15NO3/c1-3-4-12(15)13-10-5-7-11(8-6-10)16-9(2)14/h5-8H,3-4H2,1-2H3,(H,13,15)
• InChI Key： KHLKMHSYARAPHL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)NC(CCC)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-Butyramidophenyl acetate

4-Butyramidophenyl Acetate (CAS 40188-44-1): A Comprehensive Guide to Properties, Applications, and Market Trends

4-Butyramidophenyl acetate (CAS 40188-44-1) is an important organic compound with growing interest in pharmaceutical and specialty chemical applications. This butyramidophenyl acetate derivative belongs to the class of aromatic amides and esters, featuring unique chemical properties that make it valuable for various industrial and research purposes.

The molecular structure of 4-Butyramidophenyl acetate combines both amide and ester functional groups, giving it distinctive solubility characteristics and reactivity patterns. With a molecular formula of C12H15NO3 and molecular weight of 221.25 g/mol, this butyramido phenyl ester compound demonstrates excellent stability under normal conditions while maintaining sufficient reactivity for synthetic applications.

Recent studies highlight the potential of CAS 40188-44-1 in pharmaceutical intermediates, particularly in the development of novel drug formulations. Researchers are investigating its role as a building block for more complex molecules, especially in pain management and anti-inflammatory applications. The compound's balanced lipophilicity, achieved through its butyramidophenyl structure, makes it particularly interesting for drug delivery system development.

In the specialty chemicals sector, 4-Butyramidophenyl acetate finds applications as a precursor for advanced materials. Its unique molecular architecture allows for the creation of polymers with specific thermal and mechanical properties. Manufacturers are exploring its use in high-performance coatings, adhesives, and other functional materials where controlled release properties are desired.

The synthesis of 4-Butyramidophenyl acetate 40188-44-1 typically involves the reaction of 4-aminophenol with butyric anhydride followed by acetylation. Recent process optimization efforts have focused on green chemistry approaches, reducing solvent use and improving atom economy. These advancements align with current industry trends toward sustainable chemical production.

Analytical characterization of butyramidophenyl acetate compounds reveals important spectral features. Fourier-transform infrared spectroscopy (FTIR) shows characteristic peaks for both the amide carbonyl (around 1650 cm⁻¹) and ester carbonyl (around 1740 cm⁻¹). Nuclear magnetic resonance (NMR) spectroscopy provides clear evidence of the aromatic protons and the aliphatic butyramido chain.

Market demand for CAS 40188-44-1 has shown steady growth, particularly in North America and Asia-Pacific regions. The compound's versatility as a pharmaceutical intermediate 4-butyramidophenyl acetate drives much of this demand. Industry analysts project continued expansion as more applications emerge in material science and specialty chemicals.

Quality control standards for 4-Butyramidophenyl acetate typically require purity levels above 98%, with strict limits on residual solvents and by-products. Advanced chromatographic techniques, including HPLC and GC-MS, are employed to ensure batch-to-batch consistency. These rigorous standards make the compound reliable for sensitive applications.

Storage and handling recommendations for butyramidophenyl acetate derivatives emphasize protection from moisture and extreme temperatures. While the compound demonstrates good stability, proper storage conditions help maintain its quality over extended periods. Suppliers typically recommend airtight containers with desiccants in cool, dry environments.

Recent patent literature reveals growing interest in 4-Butyramidophenyl acetate 40188-44-1 for innovative applications. Several filings describe its use in controlled-release formulations and as a key intermediate in novel synthetic pathways. This intellectual property activity indicates the compound's potential for future commercial developments.

Comparative studies of butyramido phenyl esters show that the acetate derivative offers distinct advantages in certain synthetic applications. Its balanced reactivity profile makes it particularly useful in multi-step syntheses where selective transformations are required. These characteristics contribute to its popularity among research chemists.

Environmental and safety assessments of 4-Butyramidophenyl acetate indicate favorable profiles when handled properly. The compound's biodegradability and low bioaccumulation potential make it attractive from a sustainability perspective. These attributes align with current industry priorities for greener chemical alternatives.

Future research directions for CAS 40188-44-1 may explore its potential in emerging fields such as bio-based materials and renewable chemistry. The compound's molecular structure suggests possible modifications that could yield new materials with tailored properties. Such developments could significantly expand its market potential.

For researchers and manufacturers working with butyramidophenyl acetate compounds, understanding the compound's structure-activity relationships is crucial. The interplay between its amide and ester functionalities creates unique opportunities for molecular design and application development across multiple industries.

In conclusion, 4-Butyramidophenyl acetate (CAS 40188-44-1) represents a versatile and valuable chemical with diverse applications. Its unique combination of properties positions it well for future growth in pharmaceutical, material science, and specialty chemical applications. As research continues to uncover new uses for this butyramido phenyl ester, its importance in various industries is likely to increase.